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Introduction

N-(3,5-Dimethyladamantan-1-yl)acetamide, also known by synonyms such as 1-Acetamido-
3,5-dimethyladamantane and N-Acetylmemantine, is a key intermediate in the synthesis of
Memantine.[1][2][3] Memantine is a well-established pharmaceutical agent used in the
treatment of neurological disorders. A thorough understanding of the physicochemical
properties of its synthetic precursors is crucial for process optimization, quality control, and
regulatory compliance in drug development and manufacturing. This guide provides a detailed
overview of the melting point of N-(3,5-Dimethyladamantan-1-yl)acetamide, including its
reported value and a comprehensive experimental protocol for its determination.

Physicochemical Data

The melting point is a critical physical constant used to identify and assess the purity of a
crystalline solid. For N-(3,5-Dimethyladamantan-1-yl)acetamide, the reported melting point is
a sharp range, indicative of a pure substance.
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Parameter Value Reference(s)
Melting Point 110-111 °C [1112114]
Molecular Formula C14H23NO [1]

Molecular Weight 221.34 g/mol [1]
Appearance White solid [1114]

Experimental Protocol: Melting Point Determination

The following section details a standard laboratory procedure for the determination of the
melting point of a solid organic compound like N-(3,5-Dimethyladamantan-1-yl)acetamide
using the capillary method. This can be performed using either a Thiele tube apparatus or a
modern digital melting point apparatus.

Principle

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state at atmospheric pressure. For a pure crystalline substance, this transition occurs over a
narrow temperature range. The presence of impurities typically depresses and broadens the
melting range. The capillary method involves heating a small, powdered sample in a capillary
tube and observing the temperatures at which melting begins and is complete.

Apparatus and Materials

e N-(3,5-Dimethyladamantan-1-yl)acetamide sample (finely powdered and dry)
o Capillary tubes (sealed at one end)
e Mortar and pestle (optional, for grinding the sample)
e Heating apparatus:
o Option A: Thiele tube filled with a high-boiling, inert liquid (e.g., mineral oil or silicone oil)

o Option B: Digital melting point apparatus

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.timstar.co.uk/resource-hub/measuring-melting-point-and-using-a-thiele-tube.html
https://www.labcomercial.com/en/equipments-for-general-use/1439-thiele-tube.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.labcomercial.com/en/equipments-for-general-use/1439-thiele-tube.html
https://www.benchchem.com/product/b132371?utm_src=pdf-body
https://www.benchchem.com/product/b132371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Thermometer (calibrated)
e Bunsen burner or heating mantle (for Thiele tube)

e Stand and clamp
Procedure

3.3.1. Sample Preparation

o Ensure the N-(3,5-Dimethyladamantan-1-yl)acetamide sample is completely dry, as
moisture can affect the melting point.

« If the sample consists of large crystals, gently grind it to a fine powder using a mortar and
pestle.

» Load the powdered sample into a capillary tube by tapping the open end of the tube into the
powder.

« Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end.
The packed sample height should be approximately 2-3 mm.

3.3.2. Melting Point Measurement
Option A: Thiele Tube Method

» Attach the capillary tube to the thermometer using a small rubber band or a piece of tubing.
The sample in the capillary tube should be level with the middle of the thermometer bulb.

o Clamp the Thiele tube to a stand and insert the thermometer with the attached capillary tube.
The thermometer bulb and the sample should be immersed in the oil in the main body of the
tube.

e Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner or a
heating mantle.[5] The design of the Thiele tube promotes convection currents, ensuring
uniform heating of the oil bath.[6]
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e Heat the apparatus at a moderate rate until the temperature is about 15-20 °C below the
expected melting point (110 °C).

» Reduce the heating rate to approximately 1-2 °C per minute to allow for accurate
temperature reading.[7]

» Record the temperature at which the first drop of liquid appears (the onset of melting).

» Continue heating slowly and record the temperature at which the last solid crystal melts
(completion of melting).

e The two recorded temperatures constitute the melting range.

Option B: Digital Melting Point Apparatus

» Turn on the digital melting point apparatus and allow it to stabilize.

o Set the plateau temperature to approximately 10-15 °C below the expected melting point.
o Set the ramp rate (heating rate) to 1-2 °C per minute for an accurate measurement.

« Insert the prepared capillary tube into the sample holder of the apparatus.

o Start the heating program.

e Observe the sample through the magnifying eyepiece.

» Record the temperature at the onset of melting and at the completion of melting, as
displayed by the apparatus.

» Allow the apparatus to cool sufficiently before performing another measurement.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety goggles and a lab
coat.

e When using a Thiele tube, handle the hot oil with care to avoid burns.
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o Ensure the laboratory is well-ventilated, especially when heating oil baths.

o Dispose of used capillary tubes and any chemical waste in accordance with institutional
guidelines.

Workflow Diagram

The following diagram illustrates the general workflow for determining the melting point of N-
(3,5-Dimethyladamantan-1-yl)acetamide using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
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